Cas no 2136-81-4 (3-Chlorobenzotrichloride)

• Product Name: 3-Chlorobenzotrichloride
• CAS No: 2136-81-4
• MF: C₇H₄Cl₄
• MW: 229.918658256531
• CID: 255830
• PubChem ID: 75052
• Update Time: 2025-10-29

3-Chlorobenzotrichloride Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3-(trichloromethyl)-
• 3-CHLORO BENZOTRICHLORIDE
• 1-chloro-3-trichloromethyl-benzene
• m-chlorobenzotrichloride
• meta-chlorobenzotrichloride
• 3-Chlorobenzotrichloride
• EINECS 218-376-1
• MFCD00018819
• NSC59737
• CS-0145124
• EN300-18668
• NSC 59737
• AI3-02821
• SCHEMBL196785
• 2136-81-4
• 1-Chloro-3-(trichloromethyl)benzene
• AS-82618
• Benzene, 1-chloro-3-(trichloromethyl)-
• E81815
• DTXSID6062200
• NSC-59737
• FT-0657123
• W-107561
• NS00026850
• ZZA7PU529E
• AKOS015890375
• 1-Chloro-3-(trichloromethyl)benzene; m,a,a,a-Tetrachlorotoluene; m-Chloro(trichloromethyl)benzene; m-Chlorobenzotrichloride
• DTXCID6036467
• ZVPXXRHACIEOFJ-UHFFFAOYSA-N

• Inchi： 1S/C7H4Cl4/c8-6-3-1-2-5(4-6)7(9,10)11/h1-4H
• InChI Key： ZVPXXRHACIEOFJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 227.90700
• Monoisotopic Mass: 227.906711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.4950
• Melting Point: 0.6°C
• Boiling Point: 253.97°C (estimate)
• Refractive Index: 1.4461
• PSA: 0.00000
• LogP: 4.16670
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-Chlorobenzotrichloride

3-Chlorobenzotrichloride (CAS No. 2136-81-4): An Overview of Its Properties, Applications, and Recent Research

3-Chlorobenzotrichloride (CAS No. 2136-81-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which consists of a benzene ring substituted with a chlorine atom and three trichloromethyl groups. Its molecular formula is C₇H₃Cl₄, and it has a molecular weight of approximately 256.89 g/mol.

The physical properties of 3-Chlorobenzotrichloride are notable for its high boiling point and low solubility in water. It is a colorless to pale yellow liquid at room temperature and exhibits a characteristic odor. The compound is stable under normal conditions but can react vigorously with strong bases and reducing agents. These properties make it an important intermediate in the synthesis of various chemicals and pharmaceuticals.

In the realm of pharmaceutical research, 3-Chlorobenzotrichloride has been explored for its potential as a building block in the development of novel drugs. Recent studies have focused on its use in the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of 3-Chlorobenzotrichloride-derived compounds that exhibited potent anti-cancer activity against various human cancer cell lines.

The chemical reactivity of 3-Chlorobenzotrichloride makes it an attractive starting material for a wide range of organic transformations. Its trichloromethyl groups can undergo nucleophilic substitution reactions, leading to the formation of diverse functional groups. This versatility has been leveraged in the synthesis of complex molecules with potential applications in drug discovery and materials science.

In addition to its pharmaceutical applications, 3-Chlorobenzotrichloride has found use in the development of advanced materials. Researchers have explored its potential as a precursor for the synthesis of functional polymers and coatings. A recent study published in the Journal of Polymer Science: Polymer Chemistry demonstrated the use of 3-Chlorobenzotrichloride-derived monomers to create polymers with enhanced thermal stability and mechanical strength.

The environmental impact of chemicals like 3-Chlorobenzotrichloride is an important consideration in their industrial use. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with this compound. The chemical industry has implemented stringent safety protocols to ensure that the production and use of such compounds are conducted in an environmentally responsible manner.

The future prospects for 3-Chlorobenzotrichloride are promising, driven by ongoing research into its applications in drug discovery and materials science. Advances in synthetic methodologies and computational tools are expected to further expand its utility as a key intermediate in chemical synthesis.

In conclusion, 3-Chlorobenzotrichloride (CAS No. 2136-81-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike, contributing to advancements in pharmaceuticals, materials science, and beyond.